Cas no 1005577-00-3 (methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1005577-00-3
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD04969787
• CID: 3059309
• PubChem ID: 17024677
• Update Time: 2025-10-29

methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-3-nitro-pyrazol-1-yl)-propionic acid methyl ester
• methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
• EN300-229526
• STK312611
• 1005577-00-3
• methyl2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
• AKOS000309894
• BBL038830
• CS-0280701
• AKOS015922300
• methyl 2-(5-methyl-3-nitropyrazol-1-yl)propanoate

• MDL： MFCD04969787
• Inchi： 1S/C8H11N3O4/c1-5-4-7(11(13)14)9-10(5)6(2)8(12)15-3/h4,6H,1-3H3
• InChI Key： ZOTXPZYWJZCYOJ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)N1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate

Methyl 2-(5-Methyl-3-Nitro-1H-Pyrazol-1-Yl)Propanoate: A Comprehensive Overview

Methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate, with CAS No. 1005577-00-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a methyl ester group, making it a versatile building block for various applications. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The methyl ester group in this compound plays a crucial role in its chemical properties. Ester groups are commonly used as protecting groups in organic synthesis, and their presence in this molecule enhances its compatibility with various reaction conditions. Recent studies have highlighted the potential of methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate in the development of bioactive compounds, particularly in the context of drug discovery. Its ability to act as a precursor for more complex molecules has made it a focal point in medicinal chemistry research.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of antimicrobial agents. Researchers have explored its potential to inhibit bacterial growth by targeting specific enzymes involved in bacterial metabolism. The nitro group attached to the pyrazole ring contributes to the compound's ability to interact with biological systems, making it a candidate for further investigation in the field of infectious diseases.

In addition to its biological applications, methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate has shown potential in the development of functional materials. Its structure allows for easy modification, enabling the creation of materials with tailored properties such as improved thermal stability or enhanced electrical conductivity. Recent advancements in nanotechnology have leveraged this compound's versatility to design novel materials for use in electronics and energy storage systems.

The synthesis of methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrazole ring through condensation reactions, followed by functionalization to introduce the ester group. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and reduce production costs.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Initial assessments suggest that methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. However, further studies are required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, methyl 2-(5-methyl-3-nitro-1H-pyrazol-1-y l)propanoate (CAS No. 1005577 - 00 - 3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its potential contributions to drug discovery and material science highlight its importance as a subject of ongoing research. As advancements continue to unfold, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in modern chemistry.